Cas no 51752-67-1 (4-Chloropyrido[3,4-d]pyrimidine)

4-Chloropyrido[3,4-d]pyrimidine structure

51752-67-1 structure

Product Name:4-Chloropyrido[3,4-d]pyrimidine

CAS No:51752-67-1

MF:C₇H₄ClN₃

MW:165.579759597778

MDL:MFCD09999184

CID:820167

PubChem ID:12271634

Update Time:2025-09-21

4-Chloropyrido[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-Chloropyrido[3,4-d]pyrimidine
- Pyrido[3,4-d]pyrimidine, 4-chloro-
- SY039396
- F8880-6273
- UKTHPAHJCQLABU-UHFFFAOYSA-N
- J-515195
- 4-chloropyrido(3,4-d)pyrimidine
- 51752-67-1
- MFCD09999184
- SCHEMBL244857
- DTXSID60483456
- CS-D0276
- 4-chloro-pyrido[3,4-d]pyrimidine
- DS-10611
- EN300-92227
- AKOS006304979
- PB19089
- Z1198269948
- MDL： MFCD09999184
- Inchi： 1S/C7H4ClN3/c8-7-5-1-2-9-3-6(5)10-4-11-7/h1-4H
- InChI Key： UKTHPAHJCQLABU-UHFFFAOYSA-N
- SMILES： ClC1=C2C=CN=CC2=NC=N1

Computed Properties

Exact Mass: 165.00900
Monoisotopic Mass: 165.0093748g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 142
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.4
Topological Polar Surface Area: 38.7Å²

Experimental Properties

Boiling Point: 316.1°C at 760 mmHg
PSA: 38.67000
LogP: 1.67820

4-Chloropyrido[3,4-d]pyrimidine Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

4-Chloropyrido[3,4-d]pyrimidine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloropyrido[3,4-d]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	076226-1g	4-Chloropyrido[3,4-d]pyrimidine	51752-67-1	95%	1g	￡287.00	2022-03-01
Fluorochem	076226-5g	4-Chloropyrido[3,4-d]pyrimidine	51752-67-1	95%	5g	￡802.00	2022-03-01
Fluorochem	076226-10g	4-Chloropyrido[3,4-d]pyrimidine	51752-67-1	95%	10g	￡1535.00	2022-03-01
Apollo Scientific	OR902458-250mg	4-Chloropyrido[3,4-d]pyrimidine	51752-67-1	95%	250mg	£59.00	2025-02-20
Apollo Scientific	OR902458-1g	4-Chloropyrido[3,4-d]pyrimidine	51752-67-1	95%	1g	£201.00	2025-02-20
abcr	AB391647-250 mg	4-Chloropyrido[3,4-d]pyrimidine, 95%; .	51752-67-1	95%	250mg	€274.90	2023-04-25
abcr	AB391647-1 g	4-Chloropyrido[3,4-d]pyrimidine, 95%; .	51752-67-1	95%	1g	€608.50	2023-04-25
TRC	C380970-100mg	4-Chloropyrido[3,4-d]pyrimidine	51752-67-1		100mg	$ 345.00	2023-04-18
TRC	C380970-250mg	4-Chloropyrido[3,4-d]pyrimidine	51752-67-1		250mg	$ 523.00	2023-04-18
TRC	C380970-1g	4-Chloropyrido[3,4-d]pyrimidine	51752-67-1		1g	$ 995.00	2022-06-06

4-Chloropyrido[3,4-d]pyrimidine Production Method

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[3,4-d]pyrimidines

51752-67-1 (4-Chloropyrido[3,4-d]pyrimidine) Related Products

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Cas no 51752-67-1 (4-Chloropyrido[3,4-d]pyrimidine)

4-Chloropyrido[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-Chloropyrido[3,4-d]pyrimidine Security Information

4-Chloropyrido[3,4-d]pyrimidine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4-Chloropyrido[3,4-d]pyrimidine Pricemore >>

4-Chloropyrido[3,4-d]pyrimidine Production Method

4-Chloropyrido[3,4-d]pyrimidine Related Literature

Related Categories

51752-67-1 (4-Chloropyrido[3,4-d]pyrimidine) Related Products